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Compound of Interest

Ethyl 4-(3-
Compound Name:
hydroxyphenyl)butanoate

Cat. No.: B178358

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical reagents is paramount. This guide provides crucial safety and logistical
information for Ethyl 4-(3-hydroxyphenyl)butanoate (CAS No. 160721-25-5), focusing on
personal protective equipment (PPE), operational protocols, and disposal plans.[1] While a
comprehensive Safety Data Sheet (SDS) with specific quantitative exposure limits for this
compound is not readily available, the following guidance is based on the general safety
protocols for aromatic esters.

Quantitative Data Summary

Due to the limited availability of specific toxicological and exposure data for Ethyl 4-(3-
hydroxyphenyl)butanoate, the following table includes key physical and chemical properties,
alongside estimated hazard data based on structurally similar aromatic esters. These
estimations should be used as a guideline, and a precautionary approach should always be
taken.
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Property Value Source/Methodology
Chemical Formula C12H1603 [1]
Molecular Weight 208.25 g/mol [1]
CAS Number 160721-25-5 [1]
) ] ) Based on similar aromatic
Appearance White solid (estimated)
esters[2]
Boiling Point No data available -
) ) 39-42 °C (for a similar
Melting Point [2]

compound)

Occupational Exposure Limit
(OEL)

No data available (estimated

as >10 mg/m?3)

Based on the general low
toxicity profile of similar
aromatic esters. This is an
estimation and should be

treated with caution.

Flash Point

No data available

Solubility

Soluble in alcohol; insoluble in

water (for a similar compound)

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential to minimize exposure risk when handling Ethyl 4-

(3-hydroxyphenyl)butanoate. The following recommendations are based on best practices for

handling aromatic esters.
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PPE Category Item Specification

Chemical splash goggles that
provide a complete seal
around the eyes are

Eye Protection Safety Goggles mandatory. A face shield
should be worn in addition to
goggles when there is a

significant splash hazard.

Butyl rubber or Viton® gloves
are recommended for handling
aromatic esters. Nitrile gloves
may offer limited protection
Hand Protection Chemical-resistant gloves and should be used only for
short durations with no direct,
prolonged contact. Always
inspect gloves for integrity

before use.

A standard, long-sleeved
laboratory coat should be worn
and kept fully fastened to
Body Protection Laboratory Coat protect against skin contact.
For larger quantities, a
chemical-resistant apron over

the lab coat is advised.

Work should be conducted in a
well-ventilated area or a
chemical fume hood. If
) aerosols or dust may be
) ] Not generally required under ] ]
Respiratory Protection generated and engineering
normal use . -
controls are insufficient, a
NIOSH-approved respirator
with an organic vapor cartridge

is recommended.

Foot Protection Closed-toe shoes Sturdy, closed-toe shoes must

be worn in the laboratory to
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protect against spills and
falling objects.[4]

Operational Plan: Safe Handling Workflow

Adherence to a standardized workflow is critical for minimizing the risk of exposure and
ensuring the integrity of the experiment.
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Safe Handling Workflow for Ethyl 4-(3-hydroxyphenyl)butanoate

Preparation

Review Safety Data Sheet
(or equivalent safety information)

roceed with
caution

Don Appropriate PPE

Handling

Weigh in Ventilated Area
(e.g., fume hood)

l

Perform Experiment
in a fume hood

Cleanup & Disposal

Decontaminate Glassware

l

Dispose of Waste in
Designated Containers

:

Doff and Dispose/Clean PPE

'

Wash Hands Thoroughly

Click to download full resolution via product page

Safe handling workflow diagram.
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Disposal Plan

Proper disposal of Ethyl 4-(3-hydroxyphenyl)butanoate and its containers is crucial to
prevent environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

e Solid Waste: Unused or contaminated solid Ethyl 4-(3-hydroxyphenyl)butanoate should be
collected in a clearly labeled, sealed container designated for non-halogenated organic solid

waste.

e Liquid Waste: Solutions containing Ethyl 4-(3-hydroxyphenyl)butanoate should be
collected in a labeled, sealed container for non-halogenated organic liquid waste.[5] Do not
mix with halogenated solvents.

« Contaminated Materials: Used weighing paper, gloves, and other contaminated disposable
materials should be placed in a sealed bag or container and disposed of as solid chemical
waste.

Disposal Procedure:

» Labeling: All waste containers must be accurately labeled with the full chemical name,
concentration, and hazard information.

o Storage: Store waste containers in a designated, well-ventilated, and secondary containment
area, away from incompatible materials.[6][7]

e Collection: Arrange for collection by a licensed chemical waste disposal service in
accordance with local, state, and federal regulations. Do not dispose of this chemical down
the drain or in regular trash.[8]

Empty Container Disposal:

Empty containers must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone). The
rinsate should be collected and disposed of as hazardous liquid waste.[5] After thorough rinsing
and air-drying, the container can be disposed of according to institutional guidelines for
decontaminated glassware or plastic.
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By adhering to these safety and logistical protocols, researchers can handle Ethyl 4-(3-
hydroxyphenyl)butanoate with confidence, ensuring both personal safety and the integrity of
their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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